Cas no 1125828-28-5 (1-(2-Bromo-5-chlorophenyl)-5-methyl-1H-pyrazole)

1-(2-Bromo-5-chlorophenyl)-5-methyl-1H-pyrazole structure
1125828-28-5 structure
Product Name:1-(2-Bromo-5-chlorophenyl)-5-methyl-1H-pyrazole
CAS No:1125828-28-5
MF:C10H8BrClN2
MW:271.5409
MDL:MFCD29472367
CID:4560853
PubChem ID:57609541
Update Time:2025-11-06

1-(2-Bromo-5-chlorophenyl)-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-(2-bromo-5-chlorophenyl)-5-methyl-
    • 1-(2-bromo-5-chlorophenyl)-5-methyl-1H-pyrazole
    • WNMVVXQVLRSZIN-UHFFFAOYSA-N
    • 1125828-28-5
    • 1-(2-bromo-5-chlorophenyl)-5-methylpyrazole
    • CS-M3297
    • AVB82828
    • AKOS037650558
    • C12932
    • DB-200815
    • SCHEMBL10005447
    • CS-14972
    • 1-(2-Bromo-5-chlorophenyl)-5-methyl-1H-pyrazole
    • MDL: MFCD29472367
    • Inchi: 1S/C10H8BrClN2/c1-7-4-5-13-14(7)10-6-8(12)2-3-9(10)11/h2-6H,1H3
    • InChI Key: WNMVVXQVLRSZIN-UHFFFAOYSA-N
    • SMILES: BrC1C([H])=C([H])C(=C([H])C=1N1C(C([H])([H])[H])=C([H])C([H])=N1)Cl

Computed Properties

  • Exact Mass: 269.95594g/mol
  • Monoisotopic Mass: 269.95594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • XLogP3: 3.6

1-(2-Bromo-5-chlorophenyl)-5-methyl-1H-pyrazole Pricemore >>

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